Cas no 699016-24-5 (3-Fluoro-5-methoxybenzaldehyde)

• Product Name: 3-Fluoro-5-methoxybenzaldehyde
• CAS No: 699016-24-5
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD08741376
• CID: 974383
• PubChem ID: 10796956
• Update Time: 2025-10-17

3-Fluoro-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methoxybenzaldehyde
• Benzaldehyde, 3-fluoro-5-methoxy- (9CI)
• 3-fluoranyl-5-methoxy-benzaldehyde
• 3-FLUORO-5-FORMYLANISOLE
• 5-FLUORO-M-ANISALDEHYDE
• CL8328
• 3'-FLUORO-5'-METHOXYBENZALDEHYDE
• BENZALDEHYDE, 3-FLUORO-5-METHOXY-
• SBB086978
• 5-FLUORO-3-METHOXYBENZALDEHYDE
• CM10905
• AS06490
• RP21829
• AB48770
• SY030524
• AB0026323
• Z1255387605
• CS-W008289
• SCHEMBL2600019
• PS-8883
• DTXSID70444937
• 3-Amino-N-(2-fluorophenyl)propionic acid
• AM20050085
• EN300-174980
• J-512527
• 699016-24-5
• MFCD08741376
• FT-0718752
• A836689
• AKOS005257633
• DB-016007

• MDL： MFCD08741376
• Inchi： 1S/C8H7FO2/c1-11-8-3-6(5-10)2-7(9)4-8/h2-5H,1H3
• InChI Key： IBKNUJGSSUDSSJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1)OC

Computed Properties

• Exact Mass: 154.04300
• Monoisotopic Mass: 154.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: No data available
• Density: 1.192
• Melting Point: 24-29℃
• Boiling Point: 216℃ at 760 mmHg
• Flash Point: 82℃
• PSA: 26.30000
• LogP: 1.64680
• Sensitiveness: Air Sensitive

3-Fluoro-5-methoxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Stored in nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Fluoro-5-methoxybenzaldehyde

Recent Advances in the Application of 3-Fluoro-5-methoxybenzaldehyde (CAS: 699016-24-5) in Chemical Biology and Pharmaceutical Research

3-Fluoro-5-methoxybenzaldehyde (CAS: 699016-24-5) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 3-Fluoro-5-methoxybenzaldehyde as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers utilized a multi-step synthetic route, incorporating this compound to introduce the fluoro-methoxy moiety, which was critical for enhancing the pharmacological profile of the resulting molecules. The study reported a 30% increase in bioavailability compared to traditional SSRIs, highlighting the compound's potential in CNS drug development.

In another significant development, a research team from MIT (2024) employed 3-Fluoro-5-methoxybenzaldehyde in the design of fluorescent probes for real-time monitoring of oxidative stress in cellular systems. The unique electronic properties of the fluoro and methoxy substituents enabled the development of probes with exceptional sensitivity and selectivity for reactive oxygen species (ROS). This advancement has opened new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Recent patent filings (2023-2024) have also highlighted the growing industrial interest in this compound. Several pharmaceutical companies have disclosed novel synthetic methodologies for large-scale production of 3-Fluoro-5-methoxybenzaldehyde, addressing previous challenges in yield and purity. These innovations are expected to facilitate its broader application in drug discovery programs.

From a safety and toxicological perspective, new in vitro studies (2024) have provided comprehensive data on the compound's metabolic pathways and potential toxicity profiles. These studies confirm its favorable safety characteristics at therapeutic concentrations, further supporting its use in pharmaceutical applications.

The versatility of 3-Fluoro-5-methoxybenzaldehyde continues to inspire innovative research across multiple domains of chemical biology. Its unique structural features make it particularly valuable for medicinal chemistry applications where fine-tuning of molecular properties is required. As research progresses, we anticipate seeing more applications of this compound in the development of next-generation therapeutics and diagnostic tools.